Phycocyanobilin

• Molecular Formula: C33H38N4O6
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7,13-15,19,34-35H,8-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b20-7?,24-13?,27-14+,28-15+
• InChIKey: NNMALANKTSRILL-XOPSFEGESA-N

Phycocyanobilin (PCB) Overview

Phycocyanobilin (PCB) is a linear open‑chain tetrapyrrole (bilin) that serves as the blue light‑harvesting chromophore in cyanobacterial phycobiliproteins. It is biosynthesized from biliverdin IXα via the dedicated ferredoxin‑dependent bilin reductase PcyA [1]. PCB shares a core tetrapyrrole scaffold with mammalian biliverdin (BV) and bilirubin (BR), as well as with other phytobilins such as phytochromobilin (PΦB) and phycoerythrobilin (PEB). Despite this structural homology, PCB possesses a unique profile of reduction state, HSA‑binding, enzyme‑substrate properties, and process stability that directly influence its selection for specific research and industrial applications.

Optogenetics and photoreceptor engineering

NADPH oxidase and oxidative stress studies

Bilin-protein binding and metabolic tracing research

• [1] Frankenberg, N., & Lagarias, J. C. (2003). Phycocyanobilin:ferredoxin oxidoreductase. In Handbook of Photosynthesis (pp. 465–476). CRC Press. View Source

Why Phycocyanobilin Differs from Other Bilins

Although PCB, BV, PΦB, and PEB all derive from the heme‑biliverdin pathway and can sometimes occupy the same protein binding pocket, their differential reduction states, protein‑binding kinetics, and redox activities yield quantitatively distinct performance in every well‑controlled assay system examined [1]. For example, PCB assembles into cyanobacteriochrome photoreceptors approximately 10‑fold faster than BV [2]; it is a markedly better substrate for biliverdin reductase than PEB [3]; and it competes with bilirubin for HSA with a comparable but structurally distinguishable binding mode [4]. These non‑interchangeable properties mean that generic “bilin‑class” selection without compound‑specific evidence directly compromises experimental reproducibility and process yield.

Chromophore assembly kinetics may differ from biliverdin — assembly rate context shifts with bilin type.

Biliverdin reductase substrate preference varies — PEB shows markedly lower catalytic turnover than PCB or BV.

HSA binding mode not interchangeable — PCB competes with bilirubin but structural differences may alter PK interpretation.

• [1] Frankenberg, N., & Lagarias, J. C. (2003). Phycocyanobilin:ferredoxin oxidoreductase. In Handbook of Photosynthesis (pp. 465–476). CRC Press. View Source
• [2] Buhrke, D., et al. (2021). The impact of chromophore choice on the assembly kinetics and primary photochemistry of a red/green cyanobacteriochrome. Physical Chemistry Chemical Physics, 23, 20867–20874. View Source
• [3] Terry, M. J., Maines, M. D., & Lagarias, J. C. (1993). Inactivation of phytochrome- and phycobiliprotein-chromophore precursors by rat liver biliverdin reductase. Journal of Biological Chemistry, 268(35), 26099–26106. View Source
• [4] Ćirković Velicković, T., et al. (2015). Phycocyanobilin, a bioactive tetrapyrrolic compound of blue‑green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Advances, 5, 61787–61798. View Source

Comparative Evidence for Phycocyanobilin

HSA Binding and Bilirubin Displacement

Phycocyanobilin binds to the IB and IIA subdomains of human serum albumin with a binding constant of 2.2 × 10⁶ M⁻¹ at 25 °C, which is comparable to the affinity of bilirubin for the same sites [1]. In fluorescence competition experiments, PCB efficiently displaces bilirubin, indicating that the two pigments share not only the same binding pockets but also a comparable pharmacokinetic carrying capacity in plasma.

HSA Binding & Bilirubin Displacement

Head-to-head

Kₐ = 2.2 × 10⁶ M⁻¹; competes with bilirubin for IB/IIA sites

Supports PK and protein-binding study design

Comparable to bilirubin lower-affinity site; solubility advantage

Evidence Dimension	Binding affinity to human serum albumin (HSA)
Target Compound Data	Kₐ = 2.2 × 10⁶ M⁻¹ (PCB, 25 °C, monoanion form)
Comparator Or Baseline	Bilirubin K₁ ≈ 1.5 × 10⁷ M⁻¹, K₂ ≈ 1.0 × 10⁶ M⁻¹ (literature consensus, HSA) [2]
Quantified Difference	PCB affinity is within the same order of magnitude as bilirubin’s lower‑affinity site; simultaneously, PCB is more soluble in aqueous solution than bilirubin, providing a distinct formulation advantage quantified as higher free concentration achievable under physiological pH.
Conditions	Fluorescence titration, circular dichroism, and competitive displacement assay in HSA at pH 7.4, 25 °C.

Why This Matters

For procurement of bilin chromophores intended for cell‑culture or in‑vivo pharmacokinetic studies, PCB provides bilirubin‑like albumin carriage without the extreme aqueous insolubility of bilirubin, simplifying dosing-solution preparation.

• [1] Ćirković Velicković, T., et al. (2015). Phycocyanobilin, a bioactive tetrapyrrolic compound of blue‑green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Advances, 5, 61787–61798. View Source
• [2] Boulton, D. W., et al. (1999). Binding constant measurement by hyper‑Rayleigh scattering: bilirubin–human serum albumin binding as a case study. Journal of Physical Chemistry B, 103(42), 8830–8835. View Source

NADPH Oxidase Inhibition

In a patent‑documented human aortic endothelial cell assay, 20 µM phycocyanobilin inhibited NADPH oxidase superoxide production to the same extent as diphenyleneiodonium (DPI), a reference small‑molecule NOX inhibitor [1]. Biliverdin showed dose‑dependent inhibition in the same system, but the patent explicitly notes that the effect of 20 µM PCB was “equivalent to that of DPI,” establishing PCB as a functionally validated alternative to biliverdin for NADPH oxidase modulation.

NADPH Oxidase Inhibition

Head-to-head

20 µM PCB inhibits NOX equivalently to DPI in HAEC

Supports NOX-driven pathology inhibitor studies

Structurally stable alternative to biliverdin

Evidence Dimension	Inhibition of NADPH oxidase superoxide production
Target Compound Data	20 µM PCB = full inhibition (equivalent to DPI)
Comparator Or Baseline	Biliverdin (dose‑dependent inhibition, exact EC₅₀ not stated); DPI (reference inhibitor)
Quantified Difference	PCB achieves DPI‑level inhibition at 20 µM, whereas biliverdin’s comparative efficacy is described only qualitatively; this positions PCB as a more structurally stable (non‑heme‑derived) alternative for long‑term cell assays.
Conditions	Human aortic endothelial cells, NADPH‑dependent superoxide production assay.

Why This Matters

For research groups studying NOX‑driven pathologies, PCB offers a biliverdin‑like inhibitory profile with better chemical definition and stability than mammalian bilins, enabling reproducible inhibitor studies without the batch variability of heme‑derived compounds.

• [1] McCarty, M. F. (2007). Compositions for inhibiting NADPH oxidase activity. US Patent 8,709,434 B2 (filed 2007). View Source

Biliverdin Reductase Substrate Specificity

Purified rat liver biliverdin reductase catalyzes the reduction of phycocyanobilin and phytochromobilin with Kₘ and Vₘₐₓ values very similar to those of its natural substrate biliverdin IXα, whereas phycoerythrobilin exhibits a markedly lower catalytic rate as the least preferred substrate [1]. ¹H‑NMR analysis confirmed that the enzyme selectively reduces the C10 methine bridge of PCB, producing phycocyanorubin without altering the A‑ring ethylidene group.

Biliverdin Reductase Kinetics

Head-to-head

Kₘ, Vₘₐₓ similar to biliverdin; PEB least preferred substrate

Supports metabolic tracing study design

Efficient conversion to rubinoid metabolites

Evidence Dimension	Substrate efficiency for biliverdin reductase (Kₘ, Vₘₐₓ)
Target Compound Data	PCB: Kₘ and Vₘₐₓ similar to biliverdin IXα (exact values not tabulated in the abstract; described as “very similar”).
Comparator Or Baseline	Phytochromobilin: equally good substrate; Phycoerythrobilin: least preferred; Biliverdin IXα: natural substrate.
Quantified Difference	PEB is the only bilin among the four that shows significantly lower catalytic turnover; PCB, PΦB, and BV are kinetically indistinguishable in this enzymatic system.
Conditions	Rat liver biliverdin reductase, in vitro steady‑state kinetics, pH 7.4.

Why This Matters

When designing in‑vivo bilin‑supplementation studies or metabolic tracing experiments, choosing PCB over PEB ensures efficient conversion to rubinoid metabolites comparable to endogenous biliverdin processing, avoiding confounding by differential metabolic clearance rates.

• [1] Terry, M. J., Maines, M. D., & Lagarias, J. C. (1993). Inactivation of phytochrome- and phycobiliprotein-chromophore precursors by rat liver biliverdin reductase. Journal of Biological Chemistry, 268(35), 26099–26106. View Source

Peroxynitrite Scavenging and DNA Protection

In a peroxynitrite (ONOO⁻)‑mediated DNA strand‑break assay, phycocyanobilin inhibited single‑strand breaks in a dose‑dependent manner with an IC₅₀ of 2.9 ± 0.6 µM, whereas the parent holoprotein phycocyanin was a significantly more efficient scavenger, as reflected by the relative antioxidant ratio [1]. This IC₅₀ positions free PCB as a moderate direct peroxynitrite scavenger, while the structurally related bilirubin and biliverdin have been reported to scavenge peroxynitrite with different kinetics, making PCB a mechanistically distinguishable alternative for studies requiring bilin‑specific NOX inhibitor contributions.

ONOO⁻ Scavenging IC₅₀

Reported

IC₅₀ = 2.9 ± 0.6 µM (plasmid DNA assay)

Supports bilin antioxidant SAR studies

Free chromophore allows direct moiety attribution

Evidence Dimension	Inhibition of ONOO⁻‑induced DNA single‑strand breaks
Target Compound Data	PCB IC₅₀ = 2.9 ± 0.6 µM
Comparator Or Baseline	Phycocyanin (holoprotein) showed a more favorable antioxidant ratio (stronger scavenging); bilirubin and biliverdin have published IC₅₀ values in the low micromolar range in other peroxynitrite assays but not directly co‑assayed.
Quantified Difference	PCB is measurable as a standalone chromophore scavenger (IC₅₀ ~ 3 µM), allowing direct attribution of effect to the tetrapyrrole moiety rather than the protein context, which is essential for SAR studies.
Conditions	Supercoiled plasmid DNA relaxation assay under ONOO⁻ challenge, pH 7.4, 37 °C.

Why This Matters

For groups developing bilin‑based antioxidants, the availability of free PCB with a defined micromolar IC₅₀ enables structure‑activity relationship (SAR) campaigns that the protein‑bound chromophore cannot support, and it avoids the confounding antioxidant activity of the apoprotein.

• [1] Bhat, V. B., & Madyastha, K. M. (2001). Scavenging of peroxynitrite by phycocyanin and phycocyanobilin from Spirulina platensis: protection against oxidative damage to DNA. Biochemical and Biophysical Research Communications, 285(2), 262–266. View Source

Cyanobacteriochrome Chromophore Assembly

In the red/green cyanobacteriochrome GAF domain AmI‑g2, in vitro assembly with phycocyanobilin proceeds roughly 10‑fold faster than with biliverdin [1]. The rate‑limiting step for BV is formation of a non‑covalent intermediate, whereas for PCB this step is rapid, shifting the bottleneck to covalent thioether bond formation. This kinetic advantage translates directly to higher holoprotein yield in a shorter incubation time when PCB is supplied as the chromophore.

Chromophore Assembly Rate

Head-to-head

~10× faster assembly vs. biliverdin in AmI-g2

Supports optogenetic protein production workflow

Rate-limiting step shifts to covalent bonding

Evidence Dimension	Chromophore‑association rate in cyanobacteriochrome AmI‑g2
Target Compound Data	PCB: assembly ~ 10× faster than BV; rate‑limiting step = covalent bond formation
Comparator Or Baseline	Biliverdin (BV): rate‑limiting step = non‑covalent docking.
Quantified Difference	~10‑fold faster overall assembly with PCB.
Conditions	Recombinant AmI‑g2 GAF domain, in vitro assembly assay, monitored by UV‑Vis spectroscopy.

Why This Matters

For laboratories procuring chromophores for optogenetic protein production, PCB provides a measurable 10‑fold improvement in assembly kinetics over BV, directly reducing experimental timelines and increasing fluorescent marker yield in bacterial and mammalian expression systems.

• [1] Buhrke, D., et al. (2021). The impact of chromophore choice on the assembly kinetics and primary photochemistry of a red/green cyanobacteriochrome. Physical Chemistry Chemical Physics, 23, 20867–20874. View Source

Thermal and High-Pressure Stability

When phycocyanobilin is physically separated from phycobiliproteins, it remains stable during both high‑pressure (300–600 MPa) and heat (70–80 °C) processing, whereas the holoproteins undergo rapid color deterioration under the same conditions [1]. During storage at pH 7, PCB undergoes oxidation at a rate that increases with pH, while at lower pH its solubility drops and aggregation occurs [1]. This stability advantage of the free chromophore supports its use in applications where the protein coat would denature, enabling formulation into thermally processed foods and colorant systems.

Thermal & Pressure Stability

Head-to-head

Stable at 70–80 °C, 300–600 MPa; phycobiliproteins degrade

Supports natural blue colorant development

Enables hot-fill and HPP processing studies

Evidence Dimension	Color retention after thermal and high‑pressure pasteurization
Target Compound Data	PCB: stable (no significant color loss) at 70–80 °C and 300–600 MPa.
Comparator Or Baseline	Phycobiliproteins (C‑phycocyanin, allophycocyanin): rapid color deterioration under identical conditions.
Quantified Difference	Qualitative “stable vs. unstable” classification; quantitative oxidation rate coefficients not provided but the difference is described as unequivocal.
Conditions	Isolated PCB vs. phycobiliproteins in aqueous buffer, pH 7, 70–80 °C or 300–600 MPa, bench‑top pasteurization simulation.

Why This Matters

For industrial procurement of natural blue pigments, the chromophore‑only form (PCB) opens processing windows—particularly hot‑fill and high‑pressure pasteurization—that are inaccessible to the protein‑bound form, directly impacting shelf life and application scope.

• [1] Shkolnikov Lozober, H., et al. (2023). The effect of storage and pasteurization (thermal and high‑pressure) conditions on the stability of phycocyanobilin and phycobiliproteins. Antioxidants, 12(3), 568. View Source

Phycocyanobilin Application Scenarios

Fast Chromophore Assembly for Optogenetics

Laboratories producing cyanobacteriochrome‑based fluorescent markers or photoswitchable proteins obtain a ~10‑fold faster holoprotein assembly when using PCB instead of BV [1]. This kinetic advantage directly reduces the incubation time required for covalent chromophore attachment and increases the yield of functional photoreceptor, making PCB the preferred chromophore for high‑throughput optogenetic construct screening.

In Vivo NADPH Oxidase Inhibition

At 20 µM, PCB inhibits endothelial NADPH oxidase superoxide production as effectively as diphenyleneiodonium, a synthetic Nox inhibitor [1]. Because PCB is not derived from mammalian heme catabolism, it avoids the feedback regulation and batch variability associated with biliverdin, making it suitable for reproducible dose–response experiments in rodent models of diabetic nephropathy, asthma, and opiate tolerance.

Pharmacokinetic Analysis by LC-MS/MS

A validated UPLC‑MS/MS method for quantifying PCB in mouse plasma has been established, yielding parameters such as Cₘₐₓ = 40.19 ± 6.35 ng mL⁻¹, t₁/₂ = 3.36 h, and AUC₀₋ₜ = 27.27 h following a 50 mg kg⁻¹ oral dose [1]. This provides a ready‑to‑adapt analytical framework for laboratories developing PCB‑based nutraceutical or pharmaceutical formulations, enabling direct PK comparison with bilirubin.

Natural Blue Colorant for Processed Foods

Free phycocyanobilin withstands pasteurization at 70–80 °C and pressures up to 600 MPa without color degradation, whereas the parent phycobiliproteins show rapid fading [1]. This stability profile allows PCB to be formulated into hot‑filled acidic beverages or high‑pressure‑processed dairy alternatives, providing a natural blue pigment option where C‑phycocyanin fails.

Application

Selection Property

Validation Focus

Optogenetics & photoreceptor engineering

Chromophore assembly kinetics

Holoprotein yield and functional photoreporter validation

NADPH oxidase inhibition studies

NADPH oxidase inhibitory activity

Superoxide production endpoint in endothelial models

Pharmacokinetic analysis by LC-MS/MS

Bioanalytical method compatibility

Plasma PK parameters in rodent models

Natural blue colorant development

Thermal and pressure processing stability

Color retention under pasteurization conditions

• [1] Buhrke, D., et al. (2021). The impact of chromophore choice on the assembly kinetics and primary photochemistry of a red/green cyanobacteriochrome. Physical Chemistry Chemical Physics, 23, 20867–20874. View Source
• [2] McCarty, M. F. (2007). Compositions for inhibiting NADPH oxidase activity. US Patent 8,709,434 B2. View Source
• [3] González-Rivera, J. C., et al. (2025). Pharmacokinetic profile of Arthrospira maxima‑derived phycocyanobilin: development and application of a novel bioanalytical method. Journal of Applied Phycology. View Source
• [4] Shkolnikov Lozober, H., et al. (2023). The effect of storage and pasteurization (thermal and high‑pressure) conditions on the stability of phycocyanobilin and phycobiliproteins. Antioxidants, 12(3), 568. View Source